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Compound of Interest

Compound Name: Cyclohexene oxide

Cat. No.: B1203930

Essential Safety and Handling Guide for
Cyclohexene Oxide

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of Cyclohexene Oxide in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe operational
procedures and mitigate risks.

Cyclohexene oxide is a flammable, corrosive, and toxic chemical that requires stringent safety
measures. Adherence to the following procedures is critical to prevent injury and ensure a safe
laboratory environment.

Hazard Identification and Chemical Properties

Understanding the inherent risks of Cyclohexene Oxide is the foundation of safe handling. It is
classified as a hazardous substance and presents multiple dangers.[1]

Table 1: GHS Hazard Classifications for Cyclohexene Oxide
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids Category 3
vapor.[2][3]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin.[2][3]
o H302: Harmful if swallowed.[2]
Acute Toxicity, Oral Category 4 3]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[3]
) ] o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B

burns and eye damage.[2]

Serious Eye Damage/Irritation Category 1

H314: Causes severe skin

burns and eye damage.[2][3]

Specific target organ toxicity
. Category 3
(single exposure)

May cause respiratory

irritation.[3]

Table 2: Physical and Chemical Properties of Cyclohexene Oxide

Property Value

Appearance Clear colorless to light yellow liquid[4][5]
Flash Point 27 °C 1 80.6 °F[4][6]

Boiling Point 129 - 130 °C[5]

Autoignition Temperature

345 °C / 653 °F[6]

Explosion Limits

Lower: 1.5% / Upper: 9.0%][4][6]

Vapor Pressure

19 mbar @ 20 °C[6]

Specific Gravity

0.970 g/cm?3[6]

Incompatibilities

Strong oxidizing agents, acids, bases[4][5]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure through all potential routes:
dermal, ocular, and inhalation.

Table 3: Recommended Personal Protective Equipment (PPE) for Cyclohexene Oxide

Protection Type Specification Rationale

Chemical safety goggles

] (conforming to OSHA 29 CFR _
Eye & Face Protection damage and chemical
1910.133 or EN166) and a

Protects against severe eye

) splashes.[1]

face shield.[2][3][4]

- Gloves: Chemical-resistant

gloves (e.g., Butyl rubber,

Viton®). Consult manufacturer

data for breakthrough time. - The chemical is toxic and
Skin Protection Clothing: Wear appropriate corrosive upon skin contact,

protective clothing to prevent causing severe burns.[1][3]

skin exposure, such as a

chemically resistant apron or

suit.[3][4]

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with an organic

vapor cartridge (Type A, Vapors are harmful if inhaled
Respiratory Protection Brown, conforming to and can cause respiratory

EN14387) is required if irritation.[1][3]

ventilation is inadequate or
exposure limits may be
exceeded.[4][6][7]

Operational Plan: Safe Handling Workflow

Safe handling requires a combination of engineering controls and standardized procedures. All
work must be conducted in a designated area equipped for handling flammable and corrosive
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materials.
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Preparation Phase

Verify fume hood functionality
and availability of safety shower/eyewash station.

!

Don all required PPE:
- Goggles & Face Shield
- Chemical-resistant Gloves
- Protective Clothing

!

Ground and bond all containers
before transferring material.

Handling Phase (InsidevChemicaI Fume Hood)

Use only spark-proof tools and
explosion-proof equipment.

)

Dispense required amount slowly.
Keep container tightly closed when not in use.

!

Avoid inhalation of vapors and
any contact with skin or eyes.

Post—HandIirvg & Storage

Decontaminate work surfaces.

}

Dispose of contaminated materials
in a labeled, sealed hazardous waste container.

:

Store Cyclohexene Oxide in a cool, dry,
well-ventilated, flammables-designated area.

!

Remove PPE and wash hands thoroughly.
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Spill Detected!

Immedia*e Actions

Alert personnel and evacuate the immediate area.

¢

Remove all sources of ignition.

¢

Ensure ventilation is adequate (from a safe distance).

Containment & CIeanup‘Trained Personnel Only)

Don full PPE, including respiratory protection.

¢

Contain the spill with inert absorbent material
(vermiculite, sand, earth).

¢

Collect residue using spark-proof tools
into a suitable, labeled container for disposal.

l

Decontaminate the spill area.

y

Dispose of waste through
approved hazardous waste channels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling
Cyclohexene oxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203930#personal-protective-equipment-for-
handling-cyclohexene-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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